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Compound of Interest

Compound Name: BMS-919373

Cat. No.: B1192345

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation, storage, and
handling of stock solutions of BMS-919373, a potent and selective inhibitor of the Kv1.5
potassium channel, for research and development purposes.

Introduction

BMS-919373 is a small molecule inhibitor of the voltage-gated potassium channel Kv1.5
(encoded by the KCNAS gene).[1][2] This channel is predominantly expressed in the atria of
the heart and plays a crucial role in the repolarization phase of the cardiac action potential.[1]
[2] By blocking the IKur current conducted by Kv1.5 channels, BMS-919373 is under
investigation as a potential therapeutic agent for atrial fibrillation.[1][2] Accurate preparation of
stock solutions is critical for obtaining reliable and reproducible results in in vitro and in vivo
studies.

Quantitative Data Summary

The following table summarizes the key physicochemical properties of BMS-919373.
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Property Value

CAS Number 1272353-82-8
Molecular Formula C25H20N602S
Molecular Weight 468.54 g/mol
Appearance Solid powder
Solubility Soluble in DMSO

Experimental Protocols

Materials and Equipment
o BMS-919373 powder

¢ Anhydrous Dimethyl Sulfoxide (DMSO), sterile
 Sterile microcentrifuge tubes or amber glass vials
o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile filter tips

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Preparation of a 10 mM BMS-919373 Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of BMS-919373 in DMSO, a
common starting concentration for in vitro assays.

Procedure:

¢ Pre-weighing Preparations: Ensure the analytical balance is calibrated and level. Use a
clean, dry microcentrifuge tube or amber vial for weighing the compound.
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Weighing BMS-919373: Tare the empty tube on the balance. Carefully weigh out 4.69 mg of
BMS-919373 powder and transfer it into the tube.

Adding DMSO: Using a calibrated pipette, add 1 mL of anhydrous DMSO to the tube
containing the BMS-919373 powder.

Dissolution: Securely cap the tube and vortex the solution for 1-2 minutes to facilitate
dissolution. If necessary, brief sonication in a water bath can be used to ensure the
compound is fully dissolved. Visually inspect the solution to confirm there are no visible
particles.

Storage: Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to
avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage (weeks
to months) or at -80°C for long-term storage (months to years).[1]

Preparation of Working Solutions

For cell-based assays, the 10 mM DMSO stock solution must be further diluted in the
appropriate cell culture medium to the desired final concentration.

Important Considerations:

e The final concentration of DMSO in the cell culture medium should be kept low, typically
below 0.5%, to minimize solvent-induced cytotoxicity.

e Always include a vehicle control (cell culture medium with the same final concentration of
DMSO) in your experiments.

e Prepare working solutions fresh for each experiment.
Example Dilution to a 10 uM Working Concentration:
e Thaw a frozen aliquot of the 10 mM BMS-919373 stock solution at room temperature.

» Perform a serial dilution. For example, to prepare a 10 uM working solution in 1 mL of cell
culture medium, add 1 pL of the 10 mM stock solution to 999 L of the medium.
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» Mix the working solution thoroughly by gentle pipetting or brief vortexing before adding it to
the cells.

Visualization of Protocols and Pathways
Experimental Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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